Cas no 2169765-82-4 (methyl 2-(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-ylideneacetate)

• Product Name: methyl 2-(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-ylideneacetate
• CAS No: 2169765-82-4
• MF: C₁₂H₁₀BrClO₂
• MW: 301.563601970673
• CID: 6339576
• PubChem ID: 165526840
• Update Time: 2025-06-23

methyl 2-(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-ylideneacetate
• 2169765-82-4
• EN300-1460029
• methyl 2-[(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-ylidene]acetate

• Inchi： 1S/C12H10BrClO2/c1-16-12(15)4-7-2-3-9-10(7)5-8(13)6-11(9)14/h4-6H,2-3H2,1H3/b7-4+
• InChI Key： SQJHUYRJEHIGTC-QPJJXVBHSA-N
• SMILES： BrC1C=C(C2=C(C=1)/C(=C/C(=O)OC)/CC2)Cl

Computed Properties

• Exact Mass: 299.95527g/mol
• Monoisotopic Mass: 299.95527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-ylideneacetate

Methyl 2-(1E)-6-Bromo-4-Chloro-2,3-Dihydro-1H-Inden-1-Ylideneacetate (CAS No. 2169765-82-4): An Overview

Methyl 2-(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-ylideneacetate (CAS No. 2169765-82-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of indene derivatives, which are known for their diverse biological activities and chemical reactivity.

The molecular structure of methyl 2-(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-ylideneacetate is characterized by a substituted indene ring system with a bromine atom at the 6-position, a chlorine atom at the 4-position, and an acetyl group attached to the 1-position via a double bond. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of methyl 2-(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-ylideneacetate in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits significant anti-inflammatory and anti-cancer properties. The researchers found that the bromine and chlorine substituents play a crucial role in modulating the biological activity of the molecule, suggesting that subtle changes in the substituents can lead to enhanced therapeutic effects.

In another study conducted by a team at the University of California, Los Angeles (UCLA), methyl 2-(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-ylideneacetate was evaluated for its potential as a lead compound in the development of new anti-viral agents. The results showed that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action was attributed to its ability to interfere with viral protein synthesis, making it a promising candidate for further drug development.

The synthetic route for methyl 2-(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-ylideneacetate has been well-documented in the literature. A common approach involves the condensation of 6-bromo-4-chloroindanone with methyl acrylate in the presence of a base such as triethylamine. This reaction typically proceeds with high yields and excellent stereoselectivity, making it an efficient method for large-scale production.

From a physical chemistry perspective, methyl 2-(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-ylideneacetate exhibits interesting solubility properties. It is moderately soluble in organic solvents such as dichloromethane and ethanol but has limited solubility in water. This property is advantageous for formulation purposes, as it allows for easy manipulation and handling during drug development processes.

In terms of safety and environmental impact, methyl 2-(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-ylideneacetate has been evaluated according to standard protocols. While it is not classified as a hazardous material under current regulations, appropriate handling procedures should be followed to ensure worker safety and environmental protection. This includes using personal protective equipment (PPE) and proper waste disposal methods.

The future prospects for methyl 2-(1E)-6-bromo-4-chloro-2,3-dihydro-1H-inden-1-yli deneacetate are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods that can reduce production costs and improve scalability.

In conclusion, methyl 2-(1E)-6-bromo -4-chloro -2 ,3 -dihydro -1 H -inden -1 -ylidene acetate (CAS No. 2169765 -82 -4) represents an exciting area of research with potential applications in medicinal chemistry and drug development. Its unique structural features and promising biological activities make it a valuable compound for further investigation and exploration.